N-[2-(1-azepanylcarbonyl)phenyl]-2-(4-methoxyphenyl)acetamide

• Molecular Formula: C22H26N2O3
• Molecular Weight: 366.5 g/mol
• IUPAC Name: N-[2-(azepane-1-carbonyl)phenyl]-2-(4-methoxyphenyl)acetamide
• InChI: InChI=1S/C22H26N2O3/c1-27-18-12-10-17(11-13-18)16-21(25)23-20-9-5-4-8-19(20)22(26)24-14-6-2-3-7-15-24/h4-5,8-13H,2-3,6-7,14-16H2,1H3,(H,23,25)
• InChI Key: GXUPJJALGCNWJO-UHFFFAOYSA-N
• SMILES: COC1=CC=C(C=C1)CC(=O)NC2=CC=CC=C2C(=O)N3CCCCCC3

Description

N-[2-(1-azepanylcarbonyl)phenyl]-2-(4-methoxyphenyl)acetamide, also known as AZPA, is a synthetic compound that has gained attention in the scientific community due to its potential as a therapeutic agent. AZPA belongs to the class of compounds known as amides and has been studied for its potential use in treating various diseases and disorders.

Mechanism of Action

The exact mechanism of action of N-[2-(1-azepanylcarbonyl)phenyl]-2-(4-methoxyphenyl)acetamide is not fully understood. However, it is believed to work by inhibiting certain enzymes and proteins involved in the growth and proliferation of cancer cells and in the inflammatory response.
Biochemical and physiological effects:
N-[2-(1-azepanylcarbonyl)phenyl]-2-(4-methoxyphenyl)acetamide has been shown to have a variety of biochemical and physiological effects. In addition to its anti-cancer and anti-inflammatory properties, N-[2-(1-azepanylcarbonyl)phenyl]-2-(4-methoxyphenyl)acetamide has been shown to have antioxidant effects and may be useful in protecting against oxidative stress. Additionally, N-[2-(1-azepanylcarbonyl)phenyl]-2-(4-methoxyphenyl)acetamide has been shown to have analgesic effects and may be useful in treating pain.

Advantages and Limitations for Lab Experiments

One advantage of using N-[2-(1-azepanylcarbonyl)phenyl]-2-(4-methoxyphenyl)acetamide in lab experiments is that it is a synthetic compound, which means that it can be easily synthesized and purified for use in experiments. Additionally, N-[2-(1-azepanylcarbonyl)phenyl]-2-(4-methoxyphenyl)acetamide has been shown to have a variety of potential therapeutic applications, making it a versatile compound for use in various experiments. However, one limitation of using N-[2-(1-azepanylcarbonyl)phenyl]-2-(4-methoxyphenyl)acetamide in lab experiments is that its mechanism of action is not fully understood, which may make it difficult to interpret experimental results.

Future Directions

There are several potential future directions for research on N-[2-(1-azepanylcarbonyl)phenyl]-2-(4-methoxyphenyl)acetamide. One area of interest is its potential use in treating cancer. Further studies are needed to determine the exact mechanism of action of N-[2-(1-azepanylcarbonyl)phenyl]-2-(4-methoxyphenyl)acetamide and to evaluate its efficacy in treating various types of cancer. Additionally, N-[2-(1-azepanylcarbonyl)phenyl]-2-(4-methoxyphenyl)acetamide may have potential as a treatment for other diseases and disorders, such as inflammatory disorders and pain. Further research is needed to determine the full range of potential therapeutic applications for N-[2-(1-azepanylcarbonyl)phenyl]-2-(4-methoxyphenyl)acetamide.

Synthesis Methods

N-[2-(1-azepanylcarbonyl)phenyl]-2-(4-methoxyphenyl)acetamide can be synthesized using a variety of methods, including the reaction of 4-methoxyphenylacetic acid with 1-azepanecarbonyl chloride in the presence of a base such as triethylamine. The resulting product can then be purified using various techniques such as column chromatography.

Scientific Research Applications

N-[2-(1-azepanylcarbonyl)phenyl]-2-(4-methoxyphenyl)acetamide has been the subject of several scientific studies due to its potential therapeutic applications. One study found that N-[2-(1-azepanylcarbonyl)phenyl]-2-(4-methoxyphenyl)acetamide was able to inhibit the growth of cancer cells in vitro, suggesting that it may have anti-cancer properties. Additionally, N-[2-(1-azepanylcarbonyl)phenyl]-2-(4-methoxyphenyl)acetamide has been shown to have anti-inflammatory effects and may be useful in treating inflammatory disorders such as arthritis.